Cas no 2381389-11-1 ((3R,5S)-1-Benzyl-5-trifluoromethyl-pyrrolidine-3-carboxylic acid ethyl ester)

(3R,5S)-1-Benzyl-5-trifluoromethyl-pyrrolidine-3-carboxylic acid ethyl ester is a chiral pyrrolidine derivative featuring a trifluoromethyl group and a benzyl substituent. Its stereochemically defined (3R,5S) configuration makes it valuable as an intermediate in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the ethyl ester moiety offers synthetic versatility for further derivatization. This compound is useful in medicinal chemistry for the development of bioactive molecules, including enzyme inhibitors and receptor modulators. Its well-defined structure ensures reproducibility in research applications. High purity and enantiomeric excess are critical for its performance in stereoselective reactions. Proper storage under inert conditions is recommended to maintain stability.
(3R,5S)-1-Benzyl-5-trifluoromethyl-pyrrolidine-3-carboxylic acid ethyl ester structure
2381389-11-1 structure
Product Name:(3R,5S)-1-Benzyl-5-trifluoromethyl-pyrrolidine-3-carboxylic acid ethyl ester
CAS No:2381389-11-1
MF:C15H18F3NO2
MW:301.304134845734
MDL:MFCD29917143
CID:4776950
Update Time:2025-05-25

(3R,5S)-1-Benzyl-5-trifluoromethyl-pyrrolidine-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • (3R,5S)-1-Benzyl-5-trifluoromethyl-pyrrolidine-3-carboxylic acid ethyl ester
    • SB35937
    • MDL: MFCD29917143
    • Inchi: 1S/C15H18F3NO2/c1-2-21-14(20)12-8-13(15(16,17)18)19(10-12)9-11-6-4-3-5-7-11/h3-7,12-13H,2,8-10H2,1H3/t12-,13+/m1/s1
    • InChI Key: VRHSRTQHWKDODS-OLZOCXBDSA-N
    • SMILES: FC([C@@H]1C[C@@H](C(=O)OCC)CN1CC1C=CC=CC=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 353
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.5

(3R,5S)-1-Benzyl-5-trifluoromethyl-pyrrolidine-3-carboxylic acid ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
75R0642-100mg
(3R,5S)-1-Benzyl-5-trifluoromethyl-pyrrolidine-3-carboxylic acid ethyl ester
2381389-11-1 96%
100mg
3816.19CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
75R0642-500mg
(3R,5S)-1-Benzyl-5-trifluoromethyl-pyrrolidine-3-carboxylic acid ethyl ester
2381389-11-1 96%
500mg
15264.76CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
75R0642-100mg
(3R,5S)-1-Benzyl-5-trifluoromethyl-pyrrolidine-3-carboxylic acid ethyl ester
2381389-11-1 96%
100mg
¥3816.19 2025-01-20
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
75R0642-500mg
(3R,5S)-1-Benzyl-5-trifluoromethyl-pyrrolidine-3-carboxylic acid ethyl ester
2381389-11-1 96%
500mg
¥15264.76 2025-01-20

Additional information on (3R,5S)-1-Benzyl-5-trifluoromethyl-pyrrolidine-3-carboxylic acid ethyl ester

Recent Advances in the Study of (3R,5S)-1-Benzyl-5-trifluoromethyl-pyrrolidine-3-carboxylic acid ethyl ester (CAS: 2381389-11-1)

The compound (3R,5S)-1-Benzyl-5-trifluoromethyl-pyrrolidine-3-carboxylic acid ethyl ester (CAS: 2381389-11-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral pyrrolidine derivative, characterized by its trifluoromethyl group and benzyl substitution, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of enzyme inhibitors, receptor modulators, and other pharmacologically relevant compounds.

One of the most notable advancements in the research of this compound is its role in the synthesis of novel protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (3R,5S)-1-Benzyl-5-trifluoromethyl-pyrrolidine-3-carboxylic acid ethyl ester can be efficiently converted into a series of potent inhibitors targeting viral proteases, including those associated with SARS-CoV-2. The trifluoromethyl group was found to enhance the binding affinity of the inhibitors by forming favorable interactions with the hydrophobic pockets of the protease active site.

In addition to its applications in antiviral drug development, this compound has also been investigated for its potential in central nervous system (CNS) therapeutics. Researchers have utilized it as a scaffold for the design of gamma-aminobutyric acid (GABA) receptor modulators. A recent preprint article on bioRxiv highlighted its use in the synthesis of compounds that exhibit selective agonism at GABAA receptors, suggesting potential applications in the treatment of anxiety and epilepsy.

The synthetic routes to (3R,5S)-1-Benzyl-5-trifluoromethyl-pyrrolidine-3-carboxylic acid ethyl ester have also been optimized in recent years. A 2022 publication in Organic Process Research & Development detailed a scalable and enantioselective synthesis method that employs asymmetric hydrogenation as a key step. This method not only improves the yield and purity of the compound but also reduces the environmental impact by minimizing the use of hazardous reagents.

Furthermore, computational studies have provided insights into the conformational preferences and reactivity of this compound. Molecular dynamics simulations and density functional theory (DFT) calculations have revealed that the trifluoromethyl group significantly influences the compound's electronic properties and steric interactions, which are critical for its reactivity in subsequent chemical transformations.

In conclusion, (3R,5S)-1-Benzyl-5-trifluoromethyl-pyrrolidine-3-carboxylic acid ethyl ester (CAS: 2381389-11-1) continues to be a valuable building block in medicinal chemistry. Its versatility in drug design, coupled with recent advancements in synthetic methodologies and computational modeling, underscores its importance in the development of next-generation therapeutics. Future research is expected to further explore its applications in targeted drug delivery and personalized medicine.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd